molecular formula C13H14N4O3S B256224 N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide

N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide

Cat. No. B256224
M. Wt: 306.34 g/mol
InChI Key: PDQIVGKRHHTCCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide, also known as EPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. EPTA belongs to the class of triazine-based compounds and has been studied extensively for its mechanism of action and physiological effects.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide involves the inhibition of various enzymes and pathways that are involved in cell growth and proliferation. N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide has been shown to inhibit the activity of thymidylate synthase, an enzyme that is involved in DNA synthesis. It also inhibits the activity of vascular endothelial growth factor receptor (VEGFR) and platelet-derived growth factor receptor (PDGFR), which are involved in angiogenesis.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell growth and proliferation, and inhibition of angiogenesis. It has also been shown to have neuroprotective effects and antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide is its potential therapeutic applications in various fields of medicine. It has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. One of the limitations of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide. One of the directions is to study its potential therapeutic applications in other fields of medicine, such as autoimmune diseases and cardiovascular diseases. Another direction is to develop more potent derivatives of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide that have better solubility and bioavailability. Additionally, further research is needed to determine the safety and efficacy of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide in clinical trials.

Synthesis Methods

The synthesis of N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide involves the reaction of 2-mercapto-5-oxo-1,2,4-triazine with 2-ethoxyphenylacetic acid in the presence of a base. The reaction is carried out under reflux conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide has been studied for its potential therapeutic applications in various fields of medicine, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide has been studied for its potential neuroprotective effects and has shown promising results in animal models. In infectious diseases, N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide has been studied for its antibacterial and antifungal properties.

properties

Product Name

N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide

Molecular Formula

C13H14N4O3S

Molecular Weight

306.34 g/mol

IUPAC Name

N-(2-ethoxyphenyl)-2-[(5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide

InChI

InChI=1S/C13H14N4O3S/c1-2-20-10-6-4-3-5-9(10)15-12(19)8-21-13-16-11(18)7-14-17-13/h3-7H,2,8H2,1H3,(H,15,19)(H,16,17,18)

InChI Key

PDQIVGKRHHTCCG-UHFFFAOYSA-N

Isomeric SMILES

CCOC1=CC=CC=C1NC(=O)CSC2=NC(=O)C=NN2

SMILES

CCOC1=CC=CC=C1NC(=O)CSC2=NC(=O)C=NN2

Canonical SMILES

CCOC1=CC=CC=C1NC(=O)CSC2=NC(=O)C=NN2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.